75-39-8

1-Aminoethanol

Usually In Stock

• CAS RN:
• 75-39-8

• Formula:
• C2H7NO

• InChI:
• InChI=1S/C2H7NO/c1-2(3)4/h2,4H,3H2,1H3

• InChIKey:
• UJPKMTDFFUTLGM-UHFFFAOYSA-N

• Acetaldehyde ammonia appears as a white crystalline solid. Melting point 97°C. Boiling point 110°C (with some decomposition). An addition product between acetaldehyde and ammonia. Presents moderate fire and explosion hazard when exposed to heat or flame. Moderately toxic by ingestion and inhalation and a strong irritant. Used to make other chemicals, vulcanize rubber.

3-Bromo-1,1-bis(4-fluorophenyl)propane

• CAS RN:
• 50775-39-8

• Formula:
• C15H13BrF2

• InChI:
• InChI=1S/C15H13BrF2/c16-10-9-15(11-1-5-13(17)6-2-11)12-3-7-14(18)8-4-12/h1-8,15H,9-10H2

• InChIKey:
• LCQIFZPMPDIINZ-UHFFFAOYSA-N

• 3-Bromo-1,1-bis(4-fluorophenyl)propane is a useful research compound. Its molecular formula is C15H13BrF2 and its molecular weight is 311.16 g/mol. The purity is usually 95%.

2-Methyl-1,4-oxathiane 4,4-dioxide

• CAS RN:
• 26475-39-8

• Formula:
• C5H10O3S

• InChI:
• InChI=1S/C5H10O3S/c1-5-4-9(6,7)3-2-8-5/h5H,2-4H2,1H3

• InChIKey:
• GCJJEHUKJYBORE-UHFFFAOYSA-N

• 2-Methyl-1,4-oxathiane 4,4-dioxide is a useful research compound. Its molecular formula is C5H10O3S and its molecular weight is 150.2 g/mol. The purity is usually 95%.

(R)-alpha-Hydroxythiophene-3-acetic acid

In Stock

• CAS RN:
• 63075-39-8

• Formula:
• C6H6O3S

• InChI:
• InChI=1S/C6H6O3S/c7-5(6(8)9)4-1-2-10-3-4/h1-3,5,7H,(H,8,9)/t5-/m1/s1

• InChIKey:
• SYSIWCFUWJWRHD-RXMQYKEDSA-N

• (R)-alpha-Hydroxythiophene-3-acetic acid is a useful research compound. Its molecular formula is C6H6O3S and its molecular weight is 158.17. The purity is usually 95%.

1-(5-Bromo-7-ethyl-2-benzofuryl)ethan-1-one

• CAS RN:
• 18775-39-8

• Formula:
• C12H11BrO2

• InChI:
• InChI=1S/C12H11BrO2/c1-3-8-4-10(13)5-9-6-11(7(2)14)15-12(8)9/h4-6H,3H2,1-2H3

• InChIKey:
• PPNZFWQOMJVVJT-UHFFFAOYSA-N

• 1-(5-Bromo-7-ethyl-2-benzofuryl)ethan-1-one is a useful research compound. Its molecular formula is C12H11BrO2 and its molecular weight is 267.12 g/mol. The purity is usually 95%.

Chicamycin B

• CAS RN:
• 89675-39-8

• Formula:
• C13H14N2O4

• InChI:
• InChI=1S/C13H14N2O4/c1-19-12-3-9-10(4-11(12)17)14-5-7-2-8(16)6-15(7)13(9)18/h3-5,7-8,16-17H,2,6H2,1H3/t7-,8-/m0/s1

• InChIKey:
• JEWCIEJYMIAHBW-YUMQZZPRSA-N

• Chicamycin B is a natural product found in Streptomyces with data available.

Diiodo(bis(diphenylphosphino)ethane)cobalt(II)

In Stock

• CAS RN:
• 34775-39-8

• Formula:
• C26H24CoI2P2

• InChI:
• InChI=1S/C26H24P2.Co.2HI/c1-5-13-23(14-6-1)27(24-15-7-2-8-16-24)21-22-28(25-17-9-3-10-18-25)26-19-11-4-12-20-26;;;/h1-20H,21-22H2;;2*1H/q;+2;;/p-2

• InChIKey:
• FLTZQBPRANWICZ-UHFFFAOYSA-L

• Diiodo(bis(diphenylphosphino)ethane)cobalt(II) is a useful research compound. Its molecular formula is C26H24CoI2P2 and its molecular weight is 711.2 g/mol. The purity is usually 95%.

3-(3-Chloro-4-fluorophenyl)-2-(4-nitrophenyl)-1,3-thiazolidin-4-one

• CAS RN:
• 330175-39-8

• Formula:
• C15H10ClFN2O3S

• InChI:
• InChI=1S/C15H10ClFN2O3S/c16-12-7-11(5-6-13(12)17)18-14(20)8-23-15(18)9-1-3-10(4-2-9)19(21)22/h1-7,15H,8H2

• InChIKey:
• ZDOXJBUSYAQQRP-UHFFFAOYSA-N

• 3-(3-Chloro-4-fluorophenyl)-2-(4-nitrophenyl)-1,3-thiazolidin-4-one is a useful research compound. Its molecular formula is C15H10ClFN2O3S and its molecular weight is 352.8. The purity is usually 95%.

(2E)-2-cyano-N-(4-methoxyphenyl)-3-(5-methylfuran-2-yl)prop-2-enamide

In Stock

• CAS RN:
• 327075-39-8

• Formula:
• C16H14N2O3

• InChI:
• InChI=1S/C16H14N2O3/c1-11-3-6-15(21-11)9-12(10-17)16(19)18-13-4-7-14(20-2)8-5-13/h3-9H,1-2H3,(H,18,19)/b12-9+

• InChIKey:
• IWUDGPVJJWUMSD-FMIVXFBMSA-N

• (2E)-2-cyano-N-(4-methoxyphenyl)-3-(5-methylfuran-2-yl)prop-2-enamide is a useful research compound. Its molecular formula is C16H14N2O3 and its molecular weight is 282.299. The purity is usually 95%.

3-[[(E)-3-(4-benzoyloxy-3-ethoxyphenyl)-2-cyanoprop-2-enoyl]amino]benzoic acid

Usually In Stock

• CAS RN:
• 380475-39-8

• Formula:
• C26H20N2O6

• InChI:
• InChI=1S/C26H20N2O6/c1-2-33-23-14-17(11-12-22(23)34-26(32)18-7-4-3-5-8-18)13-20(16-27)24(29)28-21-10-6-9-19(15-21)25(30)31/h3-15H,2H2,1H3,(H,28,29)(H,30,31)/b20-13+

• InChIKey:
• ULELUFGGEZXKIO-UHFFFAOYSA-N

• 3-[[(E)-3-(4-benzoyloxy-3-ethoxyphenyl)-2-cyanoprop-2-enoyl]amino]benzoic acid is a useful research compound. Its molecular formula is C26H20N2O6 and its molecular weight is 456.454. The purity is usually 95%.

1-(4-Fluorophenyl)sulfonyl-2-[2-(4-methoxyphenyl)ethyl]guanidine

In Stock

• CAS RN:
• 869075-39-8

• Formula:
• C16H18FN3O3S

• InChI:
• InChI=1S/C16H18FN3O3S/c1-23-14-6-2-12(3-7-14)10-11-19-16(18)20-24(21,22)15-8-4-13(17)5-9-15/h2-9H,10-11H2,1H3,(H3,18,19,20)

• InChIKey:
• UYEIOBDRYBIJKQ-UHFFFAOYSA-N

• 1-(4-Fluorophenyl)sulfonyl-2-[2-(4-methoxyphenyl)ethyl]guanidine is a useful research compound. Its molecular formula is C16H18FN3O3S and its molecular weight is 351.4. The purity is usually 95%.

Ethyl 8-oxo-8-[2-(pyrrolidinomethyl)phenyl]octanoate

In Stock

• CAS RN:
• 898775-39-8

• Formula:
• C21H31NO3

• InChI:
• InChI=1S/C21H31NO3/c1-2-25-21(24)14-6-4-3-5-13-20(23)19-12-8-7-11-18(19)17-22-15-9-10-16-22/h7-8,11-12H,2-6,9-10,13-17H2,1H3

• InChIKey:
• CXXHADIHCLKMME-UHFFFAOYSA-N

• Ethyl 8-oxo-8-[2-(pyrrolidinomethyl)phenyl]octanoate is a useful research compound. Its molecular formula is C21H31NO3 and its molecular weight is 345.5 g/mol. The purity is usually 95%.

2-Amino-5-fluoro-N-methoxy-N-methylbenzamide

In Stock

• CAS RN:
• 880875-39-8

• Formula:
• C9H11FN2O2

• InChI:
• InChI=1S/C9H11FN2O2/c1-12(14-2)9(13)7-5-6(10)3-4-8(7)11/h3-5H,11H2,1-2H3

• InChIKey:
• BJTPURUYKCXYGM-UHFFFAOYSA-N

• 2-Amino-5-fluoro-N-methoxy-N-methylbenzamide is a useful research compound. Its molecular formula is C9H11FN2O2 and its molecular weight is 198.19 g/mol. The purity is usually 95%.

3-Hydroxymethyl-piperazine-1-carboxylic acid allyl ester

Usually In Stock

• CAS RN:
• 885275-39-8

• Formula:
• C9H16N2O3

• InChI:
• InChI=1S/C9H16N2O3/c1-2-5-14-9(13)11-4-3-10-8(6-11)7-12/h2,8,10,12H,1,3-7H2

• InChIKey:
• HHSYREYRVGJSRZ-UHFFFAOYSA-N

• 3-Hydroxymethyl-piperazine-1-carboxylic acid allyl ester is a useful research compound. Its molecular formula is C9H16N2O3 and its molecular weight is 200.23 g/mol. The purity is usually 95%.

4-Methyl-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile

In Stock

• CAS RN:
• 267875-39-8

• Formula:
• C9H7N3

• InChI:
• InChI=1S/C9H7N3/c1-6-7(4-10)5-12-9-8(6)2-3-11-9/h2-3,5H,1H3,(H,11,12)

• InChIKey:
• CXRXDLPWYIZEQC-UHFFFAOYSA-N

• 4-Methyl-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile is a useful research compound. Its molecular formula is C9H7N3 and its molecular weight is 157.17 g/mol. The purity is usually 95%.

tert-Butyl (1-(3-(hydroxymethyl)phenyl)ethyl)carbamate

In Stock

• CAS RN:
• 1056675-39-8

• Formula:
• C14H21NO3

• InChI:
• InChI=1S/C14H21NO3/c1-10(15-13(17)18-14(2,3)4)12-7-5-6-11(8-12)9-16/h5-8,10,16H,9H2,1-4H3,(H,15,17)

• InChIKey:
• GOQJIYZNPOOWBR-UHFFFAOYSA-N

• Tert-Butyl (1-(3-(hydroxymethyl)phenyl)ethyl)carbamate is a useful research compound. Its molecular formula is C14H21NO3 and its molecular weight is 251.32 g/mol. The purity is usually 95%.

2-[(Azetidin-1-yl)methyl]-4,6-dichloropyrimidine

In Stock

• CAS RN:
• 1873475-39-8

• Formula:
• C8H9Cl2N3

• InChI:
• InChI=1S/C8H9Cl2N3/c9-6-4-7(10)12-8(11-6)5-13-2-1-3-13/h4H,1-3,5H2

• InChIKey:
• IFUHNQFRIPRDDW-UHFFFAOYSA-N

• 2-[(Azetidin-1-yl)methyl]-4,6-dichloropyrimidine is a useful research compound. Its molecular formula is C8H9Cl2N3 and its molecular weight is 218.08. The purity is usually 95%.

4-Phenylmethoxy-2-pyrrol-1-ylaniline

In Stock

• CAS RN:
• 2010975-39-8

• Formula:
• C17H16N2O

• InChI:
• InChI=1S/C17H16N2O/c18-16-9-8-15(12-17(16)19-10-4-5-11-19)20-13-14-6-2-1-3-7-14/h1-12H,13,18H2

• InChIKey:
• CRHSFSPYVDKCCR-UHFFFAOYSA-N

• 4-Phenylmethoxy-2-pyrrol-1-ylaniline is a useful research compound. Its molecular formula is C17H16N2O and its molecular weight is 264.328. The purity is usually 95%.

4-(Difluoromethyl)-3-methyl-1,2-oxazole-5-carboxylic acid

Usually In Stock

• CAS RN:
• 2248275-39-8

• Formula:
• C6H5F2NO3

• InChI:
• InChI=1S/C6H5F2NO3/c1-2-3(5(7)8)4(6(10)11)12-9-2/h5H,1H3,(H,10,11)

• InChIKey:
• OLXDADHFYOKWFL-UHFFFAOYSA-N

• 4-(Difluoromethyl)-3-methyl-1,2-oxazole-5-carboxylic acid is a useful research compound. Its molecular formula is C6H5F2NO3 and its molecular weight is 177.107. The purity is usually 95%.

4,5-Dimethyl-6-[3-[(6-methylpyridin-2-yl)oxymethyl]piperidin-1-yl]pyrimidine

Usually In Stock

• CAS RN:
• 2379975-39-8

• Formula:
• C18H24N4O

• InChI:
• InChI=1S/C18H24N4O/c1-13-6-4-8-17(21-13)23-11-16-7-5-9-22(10-16)18-14(2)15(3)19-12-20-18/h4,6,8,12,16H,5,7,9-11H2,1-3H3

• InChIKey:
• NPNTXBSEVNQSDW-UHFFFAOYSA-N

• 4,5-Dimethyl-6-[3-[(6-methylpyridin-2-yl)oxymethyl]piperidin-1-yl]pyrimidine is a useful research compound. Its molecular formula is C18H24N4O and its molecular weight is 312.417. The purity is usually 95%.

(1-(1-(tert-Butoxycarbonyl)piperidin-4-yl)-1H-pyrazol-4-yl)boronic acid

In Stock

• CAS RN:
• 1190875-39-8

• Formula:
• C13H22BN3O4

• InChI:
• InChI=1S/C13H22BN3O4/c1-13(2,3)21-12(18)16-6-4-11(5-7-16)17-9-10(8-15-17)14(19)20/h8-9,11,19-20H,4-7H2,1-3H3

• InChIKey:
• BDHMWOQIBZOHFK-UHFFFAOYSA-N

• (1-(1-(tert-Butoxycarbonyl)piperidin-4-yl)-1H-pyrazol-4-yl)boronic acid, also known as (1-(1-(tert-Butoxycarbonyl)piperidin-4-yl)-1H-pyrazol-4-yl)boronic acid, is a useful research compound. Its molecular formula is C13H22BN3O4 and its molecular weight is 295.146. The purity is usually 95%.